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Compound of Interest

Compound Name: CBNQ

Cat. No.: B10828849 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to improve

the solubility of CBNQ (also known as CNQX) for biological assays.

Frequently Asked Questions (FAQs)
Q1: What is CBNQ and what is its primary mechanism of action?

CBNQ (6-cyano-7-nitro-2,3-dihydroxyquinoxaline), commonly referred to as CNQX, is a potent

and competitive antagonist of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)

and kainate receptors, which are types of ionotropic glutamate receptors.[1][2][3] It is widely

used in neuroscience research to block excitatory neurotransmission mediated by these

receptors.[1][3] CNQX has a significantly lower affinity for N-methyl-D-aspartate (NMDA)

receptors, allowing for the specific investigation of AMPA and kainate receptor functions.[1]

Q2: I am having trouble dissolving CBNQ. What are the recommended solvents?

CBNQ is sparingly soluble in aqueous solutions.[1] For preparing stock solutions, organic

solvents are recommended. Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are

effective solvents for CBNQ.[1]

Q3: What are the reported solubility values for CBNQ in common organic solvents?
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The solubility of CBNQ can vary slightly between suppliers and batches. However, the

approximate solubilities in commonly used organic solvents are summarized in the table below.

Solvent
Approximate
Solubility (mg/mL)

Approximate
Solubility (mM)

Source

Dimethylformamide

(DMF)
12 ~51.7 [1]

Dimethyl sulfoxide

(DMSO)
5 ~21.5 [1]

1:1 (v/v) DMF:PBS

(pH 7.2)
0.5 ~2.2 [1]

Q4: How can I prepare an aqueous working solution of CBNQ for my biological assay?

Due to its low water solubility, a specific procedure is recommended for preparing aqueous

solutions of CBNQ. The general method involves first dissolving the compound in an organic

solvent before diluting it in an aqueous buffer.[1] A detailed protocol is provided in the

"Experimental Protocols" section below.

Q5: What is the stability of CBNQ in solution?

CBNQ is stable as a crystalline solid for at least four years when stored at -20°C.[1] Stock

solutions in anhydrous DMSO or DMF can be stored at -20°C or -80°C for several months,

though it is best to prepare fresh solutions. Aqueous working solutions of CBNQ are not stable

and it is recommended to prepare them fresh for each experiment and not to store them for

more than one day.[1]
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Issue Possible Cause Recommended Solution

Precipitation upon dilution of

organic stock solution in

aqueous buffer.

The concentration of CBNQ in

the final aqueous solution

exceeds its solubility limit.

- Ensure the final

concentration of the organic

solvent (e.g., DMSO) in the cell

culture medium is kept low

(typically ≤ 0.5%) to minimize

cytotoxicity. - Prepare a more

dilute stock solution in the

organic solvent before further

dilution in the aqueous buffer. -

Use a co-solvent system. For

example, first dissolve CBNQ

in DMF and then dilute with

PBS.[1] - Gentle warming (to

no more than 37°C) and

vortexing can aid in

dissolution.

Variability in experimental

results.

Degradation of CBNQ in

aqueous working solutions.

- Prepare fresh aqueous

working solutions of CBNQ for

each experiment. Do not store

aqueous solutions for more

than 24 hours.[1] - Protect

solutions from light, as

quinoxaline derivatives can be

light-sensitive.

Observed off-target effects in

cell-based assays.

- High concentration of organic

solvent (e.g., DMSO) causing

cellular stress or toxicity. -

CBNQ has been reported to

have effects independent of

AMPA/kainate receptor

antagonism at higher

concentrations.[4][5]

- Perform a solvent toxicity

control by treating cells with

the highest concentration of

the solvent used in the

experiment. - Use the lowest

effective concentration of

CBNQ, typically in the range of

10 µM for complete AMPA

receptor blockade.[6] - Titrate

the concentration of CBNQ to
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determine the optimal dose for

your specific assay.

Experimental Protocols
Protocol 1: Preparation of a 10 mM CBNQ Stock Solution in DMSO

Materials:

CBNQ powder (MW: 232.15 g/mol )

Anhydrous, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weighing: Carefully weigh out 2.32 mg of CBNQ powder.

Dissolution: Transfer the weighed CBNQ to a sterile tube. Add 1 mL of anhydrous, sterile

DMSO to the tube.

Mixing: Vortex the solution thoroughly until the CBNQ is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting and Storage: Dispense the 10 mM stock solution into smaller, single-use aliquots

in sterile, light-protected tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of an Aqueous Working Solution of CBNQ for Cell-Based Assays

Materials:

10 mM CBNQ stock solution in DMSO (from Protocol 1)

Sterile Phosphate-Buffered Saline (PBS) or cell culture medium, pre-warmed to 37°C
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Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM CBNQ stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution directly into the pre-warmed cell

culture medium to achieve the desired final concentration. For example, to prepare a 10 µM

working solution:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without CBNQ.

Immediate Use: Use the freshly prepared aqueous working solution immediately in your

experiment.

Visualizations
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Click to download full resolution via product page

Caption: Experimental workflow for preparing and using CBNQ in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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